Cas no 1339168-65-8 (Tert-Butyl 1H-1,2,3-triazole-4-carboxylate)

• Product Name: Tert-Butyl 1H-1,2,3-triazole-4-carboxylate
• CAS No: 1339168-65-8
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 4695492
• Update Time: 2025-05-21

Tert-Butyl 1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1H-1,2,3-triazole-4-carboxylate
• tert-Butyl 1H-1,2,3-triazole-5-carboxylate
• Tert-Butyl 1H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C7H11N3O2/c1-7(2,3)12-6(11)5-4-8-10-9-5/h4H,1-3H3,(H,8,9,10)
• InChI Key： IGFFWAHOJSQWEG-UHFFFAOYSA-N
• SMILES： O(C(C1C=NNN=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Topological Polar Surface Area: 67.9

Additional information on Tert-Butyl 1H-1,2,3-triazole-4-carboxylate

Exploring Tert-Butyl 1H-1,2,3-triazole-4-carboxylate (CAS 1339168-65-8): A Versatile Building Block in Modern Chemistry

In the dynamic world of organic synthesis, Tert-Butyl 1H-1,2,3-triazole-4-carboxylate (CAS 1339168-65-8) has emerged as a crucial intermediate with broad applications across pharmaceutical research, material science, and agrochemical development. This compound, featuring both a triazole ring and a tert-butyl ester group, offers unique reactivity patterns that make it invaluable for click chemistry applications and drug discovery programs.

The growing interest in 1,2,3-triazole derivatives stems from their remarkable stability, hydrogen-bonding capacity, and bioisosteric properties that mimic amide bonds. As researchers increasingly explore heterocyclic compounds for drug design, Tert-Butyl 1H-1,2,3-triazole-4-carboxylate serves as a strategic starting material for creating novel bioactive molecules targeting various disease pathways.

Recent advancements in click chemistry methodologies have significantly boosted demand for this compound. The copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a Nobel Prize-winning technique, frequently utilizes derivatives of Tert-Butyl 1H-1,2,3-triazole-4-carboxylate to construct complex molecular architectures with precision. This aligns perfectly with current trends in green chemistry and atom-economical synthesis.

From a structural perspective, the tert-butyl protecting group in this compound provides excellent stability during synthetic transformations while allowing for mild deprotection conditions. This characteristic makes CAS 1339168-65-8 particularly valuable for multi-step syntheses where orthogonal protection strategies are required. Pharmaceutical chemists appreciate its compatibility with various reaction conditions commonly employed in peptide mimetics development.

The material science community has discovered innovative applications for Tert-Butyl 1H-1,2,3-triazole-4-carboxylate in designing functional polymers. Its ability to participate in polymer conjugation reactions enables the creation of smart materials with tunable properties. Recent publications highlight its role in developing self-healing materials and stimuli-responsive coatings, addressing growing market needs for advanced material solutions.

Analytical characterization of 1339168-65-8 typically involves standard techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound generally appears as a white to off-white crystalline powder with well-defined melting characteristics. Storage recommendations suggest keeping it in cool, dry conditions protected from light to maintain optimal stability over extended periods.

Market intelligence indicates steady growth in demand for triazole carboxylate derivatives, driven by expanding research in antiviral and anticancer drug discovery. The COVID-19 pandemic has particularly accelerated interest in small molecule therapeutics containing triazole moieties, with Tert-Butyl 1H-1,2,3-triazole-4-carboxylate serving as a key precursor for several investigational compounds currently in clinical trials.

Quality specifications for commercial CAS 1339168-65-8 typically require ≥98% purity by HPLC, with strict controls on residual solvents and heavy metal content. Reputable suppliers provide comprehensive analytical certificates and comply with current Good Manufacturing Practices (cGMP) when producing material intended for pharmaceutical applications.

Environmental and safety assessments classify this compound as relatively low hazard when handled with standard laboratory precautions. Proper personal protective equipment including gloves and safety glasses should be worn during manipulation, and procedures should be conducted in well-ventilated areas or fume hoods according to institutional safety protocols.

Future research directions likely to impact the utilization of Tert-Butyl 1H-1,2,3-triazole-4-carboxylate include developments in continuous flow chemistry and photocatalyzed transformations. The compound's compatibility with these emerging technologies positions it as a sustainable choice for next-generation synthetic methodologies that prioritize efficiency and reduced environmental impact.

For synthetic chemists seeking reliable building blocks, 1339168-65-8 offers an optimal balance of reactivity and stability. Its commercial availability from multiple global suppliers ensures consistent access for research programs, while competitive pricing reflects established manufacturing processes for this valuable heterocyclic intermediate.

Academic and industrial researchers frequently inquire about synthetic protocols involving this compound. Common questions focus on optimal conditions for ester hydrolysis, N-alkylation strategies, and metal-catalyzed coupling reactions that preserve the triazole core while modifying other molecular features. These inquiries reflect the compound's versatility in diverse synthetic pathways.

Patent analysis reveals increasing intellectual property activity surrounding derivatives of Tert-Butyl 1H-1,2,3-triazole-4-carboxylate, particularly in therapeutic areas such as kinase inhibition and antimicrobial development. This trend suggests sustained commercial interest and validates the compound's importance as a strategic research chemical with multiple development pathways.

As the chemical industry moves toward more sustainable practices, the efficient synthesis and application of triazole-containing compounds like CAS 1339168-65-8 will likely gain additional attention. Their role in creating biologically active molecules with reduced environmental persistence aligns with global initiatives for greener pharmaceuticals and agrochemicals.

In summary, Tert-Butyl 1H-1,2,3-triazole-4-carboxylate represents a sophisticated tool for modern chemical research, bridging fundamental science with practical applications across multiple industries. Its unique structural features and reliable performance ensure its continued relevance in advancing scientific discovery and technological innovation.